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Compound of Interest

Compound Name: 3-Bromo-2-fluorotoluene

Cat. No.: B1266708

Essential Safety and Handling Guide for 3-
Bromo-2-fluorotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 3-Bromo-2-fluorotoluene. Adherence to these guidelines is critical
for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromo-2-fluorotoluene is a combustible liquid that can cause skin, eye, and respiratory
irritation. Ingestion may be harmful.[1] Appropriate PPE is mandatory to prevent exposure.

Summary of Required Personal Protective Equipment:
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Protection Type

Recommended Equipment

Specification Notes

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield is recommended

where splashing is a risk.

Must be approved under
appropriate government
standards such as NIOSH
(US) or EN 166 (EU).[1]

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene, Butyl rubber,
Nitrile).[2] A lab coat or
chemical-resistant apron

should be worn.

Gloves must be inspected prior
to use and removed using the
proper technique to avoid skin
contact.[1] Contaminated
clothing should be removed
immediately and washed

before reuse.[3]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[4] If ventilation is inadequate,
a NIOSH-approved respirator
with appropriate cartridges is

necessary.

A cartridge change-out
schedule should be in place as
part of a respiratory protection

program.[2]

Key Safety and Physical Properties

A summary of the key quantitative data for 3-Bromo-2-fluorotoluene is provided below for

easy reference.
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Property Value

CAS Number 59907-12-9[5][6]

Molecular Formula C7HeBrF[7]

Molecular Weight 189.02 g/mol

Appearance C.:olc')rless to light yellow or light orange clear
liquid[8]

Density 1.503 g/mL at 25 °C

Flash Point 76.7 °C (170.1 °F)

Boiling Point 174 - 175 °C at 760 mmHg[3]

Refractive Index n20/D 1.533

Experimental Workflow for Handling 3-Bromo-2-
fluorotoluene

The following diagram outlines the standard operating procedure for the safe handling of 3-
Bromo-2-fluorotoluene from initial preparation to final disposal.
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Workflow for Safe Handling of 3-Bromo-2-fluorotoluene

Preparation Phase

Review Safety Data Sheet (SDS)

\
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Y
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(Gloves, Goggles, Lab Coat)

Proceed to Handling

Handlin‘? Phase

Dispense 3-Bromo-2-fluorotoluene
Inside Fume Hood

Y
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When Not in Use

\

Avoid Inhalation of Vapors and
Contact with Skin/Eyes

Complete Experiment

Post-Handling & Spill Management

Y In Case of Spill:
- Evacuate Area
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Wipe Down Work Area

\ 4

Properly Remove and Dispose of PPE

Disposel Phase

Dispose of Waste in a
Labeled, Sealed Container

Follow Institutional and
Local Disposal Regulations
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Safe Handling Workflow Diagram
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Detailed Operational and Disposal Plans

Handling and Storage:

Handling: Always handle 3-Bromo-2-fluorotoluene within a certified chemical fume hood to
minimize inhalation exposure.[4] Avoid contact with skin and eyes.[1][9] Keep the container
tightly closed when not in use. Keep away from heat, sparks, and open flames as it is a
combustible liquid.[3]

Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed.[3]
Store away from incompatible materials such as strong oxidizing agents, bases, alcohols,
amines, and metals.[3]

First Aid Measures:

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.
Consult a physician.[3][10]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water. Consult a doctor.[3][9]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[9][10]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and call a doctor or Poison Control Center immediately.[3][9]

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.[1][9]

Evacuate personnel to a safe area.

Use personal protective equipment, including chemical-impermeable gloves and respiratory
protection.[9]

Contain the spillage and collect it with an inert absorbent material (e.g., sand, vermiculite).
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o Place the absorbed material in a suitable, closed container for disposal.[11]

e Do not let the chemical enter drains.[1]

Disposal Plan:

» Dispose of unused product and contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.

e Itis recommended to use a licensed disposal company.[1]

o Containers should be completely emptied before disposal. Empty containers may retain
product residue and can be hazardous.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 3-Bromo-2-
fluorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266708#personal-protective-equipment-for-
handling-3-bromo-2-fluorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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